Cas no 40961-11-3 (3-Methyl-2-(phenylamino)benzoic acid)

3-Methyl-2-(phenylamino)benzoic acid Properties

Names and Identifiers

• 3-Methyl-2-(phenylamino)benzoic acid
• 2-Anilino-3-methylbenzoic acid
• 3-METHYL-2-PHENYLAMINO-BENZOIC ACID
• Benzoic acid,3-methyl-2-(phenylamino)-
• 3-Methyl-2-(phenylamino)benzoicacid
• DTXSID90482977
• AKOS015964605
• 2-(Ethoxy(ethyl)amino)ethyl 9H-xanthene-9-carboxylate
• SCHEMBL3364068
• SB80474
• 40961-11-3
• +Expand

• InChIKey： VUDSJNWASUESGF-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H13NO2/c1-10-6-5-9-12(14(16)17)13(10)15-11-7-3-2-4-8-11/h2-9,15H,1H3,(H,16,17)
• SMILES： CC1=C(C(=CC=C1)C(=O)O)NC2=CC=CC=C2

Computed Properties

• Exact Mass: 227.094628657g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 227.094628657g/mol
• Heavy Atom Count: 17
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 49.3Ų